Cas no 2034275-98-2 ({[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate)

• Product Name: {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate
• CAS No: 2034275-98-2
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 5333412
• Update Time: 2025-07-17

{[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-(Acetyloxy)-N-[2-(2-furanyl)-2-(1H-pyrazol-1-yl)ethyl]acetamide
• {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate

• Inchi： 1S/C13H15N3O4/c1-10(17)20-9-13(18)14-8-11(12-4-2-7-19-12)16-6-3-5-15-16/h2-7,11H,8-9H2,1H3,(H,14,18)
• InChI Key： KMARVEYNQFEVEL-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1C=CC=N1)(=O)COC(C)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.1±45.0 °C(Predicted)
• pka: 13.58±0.46(Predicted)

Additional information on {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate

Introduction to Compound CAS No. 2034275-98-2: {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate

{[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate (CAS No. 2034275-98-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a pyrazole ring, and an acetate ester group. These structural elements contribute to its potential therapeutic applications and biological activities.

The furan ring, a five-membered aromatic heterocycle, is known for its stability and reactivity, making it a valuable component in various pharmaceuticals. The pyrazole ring, on the other hand, is a versatile moiety that has been extensively studied for its pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. The combination of these rings in {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate suggests that the compound may exhibit a broad spectrum of biological activities.

Recent studies have explored the potential of {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Additionally, {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate has demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that the compound could be further developed for use in cancer therapy.

The acetate ester group in {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate also plays a crucial role in its pharmacological profile. Acetate esters are known to enhance the solubility and bioavailability of compounds, which can improve their therapeutic efficacy. This property makes {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate an attractive candidate for drug development.

In terms of synthetic methods, {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate can be synthesized through a multi-step process involving the coupling of furan and pyrazole derivatives followed by esterification. The synthesis route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

The safety profile of {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate has also been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate (CAS No. 2034275-98-2) is a promising compound with potential applications in anti-inflammatory and anticancer therapy. Its unique structural features and favorable pharmacological properties make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic uses.